Cas no 2098070-02-9 (N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine)

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine is a specialized heterocyclic compound featuring a pyrazole core substituted with a pyrazine ring and a propargyl group. Its unique structure combines a nitrogen-rich scaffold with an alkyne functionality, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound’s modular design allows for further derivatization, particularly via click chemistry, due to the presence of the terminal alkyne. Its pyrazine moiety enhances binding affinity in target interactions, while the N-methylamine group improves solubility and bioavailability. This molecule is well-suited for applications in kinase inhibitor development and bioactive probe synthesis.
N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine structure
2098070-02-9 structure
Product name:N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
CAS No:2098070-02-9
MF:C12H13N5
MW:227.265121221542
CID:5048501

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
    • N-methyl-1-(2-prop-2-ynyl-5-pyrazin-2-ylpyrazol-3-yl)methanamine
    • N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
    • Inchi: 1S/C12H13N5/c1-3-6-17-10(8-13-2)7-11(16-17)12-9-14-4-5-15-12/h1,4-5,7,9,13H,6,8H2,2H3
    • InChI Key: LEWXNNTUGHYECF-UHFFFAOYSA-N
    • SMILES: N1(CC#C)C(=CC(C2C=NC=CN=2)=N1)CNC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Topological Polar Surface Area: 55.6
  • XLogP3: -0.6

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N302936-1g
N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
2098070-02-9
1g
$ 660.00 2022-06-03
Life Chemicals
F2198-0862-10g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
10g
$1957.0 2023-09-06
Life Chemicals
F2198-0862-2.5g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
2.5g
$932.0 2023-09-06
Life Chemicals
F2198-0862-0.25g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
0.25g
$419.0 2023-09-06
Life Chemicals
F2198-0862-0.5g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
0.5g
$442.0 2023-09-06
Life Chemicals
F2198-0862-1g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
1g
$466.0 2023-09-06
TRC
N302936-500mg
N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
2098070-02-9
500mg
$ 435.00 2022-06-03
Life Chemicals
F2198-0862-5g
N-methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
2098070-02-9 95%+
5g
$1398.0 2023-09-06
TRC
N302936-100mg
N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
2098070-02-9
100mg
$ 115.00 2022-06-03

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine Related Literature

Additional information on N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine

Comprehensive Overview of N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098070-02-9)

The compound N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098070-02-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazine ring and a propargyl group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the search for novel small molecule therapeutics has intensified, with a focus on compounds like N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine. This compound’s pyrazole-pyrazine hybrid scaffold is structurally analogous to several FDA-approved drugs, which has spurred interest in its structure-activity relationship (SAR) studies. The inclusion of a propargyl moiety further enhances its reactivity, making it a versatile intermediate in click chemistry applications, a hot topic in modern synthetic chemistry.

The pharmacological potential of CAS No. 2098070-02-9 is underscored by its ability to interact with biological targets such as enzymes and receptors. For instance, the pyrazine ring is known to participate in hydrogen bonding, which is critical for binding affinity. Meanwhile, the N-methyl group can influence the compound’s metabolic stability, a key consideration in drug design. These attributes align with current trends in precision medicine, where molecules with tailored properties are sought after.

From a synthetic perspective, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine presents intriguing challenges and opportunities. Its preparation often involves multistep organic synthesis, including Sonogashira coupling and cyclization reactions, which are widely discussed in academic and industrial research. The compound’s propargyl group also opens doors to bioorthogonal chemistry, a rapidly evolving field with applications in bioconjugation and imaging probes.

In the context of drug discovery, this compound’s pyrazol-5-yl methanamine core is reminiscent of several neuroactive agents, sparking interest in its potential for treating central nervous system (CNS) disorders. Given the rising prevalence of conditions like Alzheimer’s and Parkinson’s disease, researchers are keen to explore its blood-brain barrier (BBB) permeability and neuroprotective effects. Such investigations are frequently searched in academic databases and patent literature, reflecting the compound’s relevance.

Another area of interest is the compound’s role in cancer research. The pyrazine-pyrazole framework is found in several anticancer agents, and its propargyl functionality could enable targeted drug delivery systems. This aligns with the broader shift toward personalized oncology, where small molecule inhibitors are designed to minimize off-target effects. Searches for kinase inhibitors and signal transduction modulators often highlight the importance of such structural motifs.

Beyond therapeutics, CAS No. 2098070-02-9 has potential applications in material science. Its conjugated system and heterocyclic rings could contribute to the development of organic semiconductors or fluorescent dyes. These applications are particularly relevant in the era of green chemistry and sustainable materials, topics that dominate contemporary scientific discourse.

In summary, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098070-02-9) is a multifaceted compound with broad implications across pharmaceuticals, chemical biology, and materials science. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like drug development, bioconjugation, and functional materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in high-impact research and innovation.

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